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Introduction

Rhenium (Re) is a silvery-gray, heavy, third-row transition metal with atomic number 75.[1] It is
one of the rarest elements in the Earth's crust, making its study and extraction a subject of
significant interest.[1][2] Its exceptional properties, including an extremely high melting point
(3186 °C) and excellent resistance to heat and wear, make it a critical component in high-
temperature superalloys for jet and industrial gas turbine engines and in platinum-rhenium
catalysts for producing high-octane, lead-free gasoline.[2][3][4][5] This guide provides a
comprehensive overview of the natural abundance of Rhenium, its isotopic composition, and
its primary geological sources, along with the methodologies used for its quantification in
geological samples.

Natural Abundance and Isotopic Composition

Rhenium is one of the least abundant elements in the Earth's continental crust, with an
estimated average concentration of less than 1 part per billion (ppb). Some sources quote the
average abundance at 0.5 to 1 ppb.[1] It does not form its own distinct minerals in commercially
viable concentrations but is instead widely dispersed, typically occurring as a substitute for
molybdenum in the mineral molybdenite (M0S2).[2][3][5]

Isotopic Abundance
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Naturally occurring rhenium is a mixture of two isotopes: one stable isotope, 18°Re, and one
long-lived radioactive isotope, 18’Re.[1][6] The beta decay of ¥8’Re to Osmium-187 (1870s), with
a very long half-life of approximately 41.6 billion years, is the basis for the Rhenium-Osmium
(Re-Os) dating method used extensively in geology and geochemistry.[1][7]

Table 1: Natural Abundance of Rhenium Isotopes

Natural Abundance

Isotope Stability Half-Life
(atom %)
37.40%[1][6][7][8

185Re . o[1][6][7]1[8] Sl )

| 187Re | 62.60%[1][6][7][8][9] | Radioactive (Beta Decay) | 4.16 x 10° years[6] |

Abundance in Geological Environments

Rhenium's abundance varies significantly across different geological settings. Its concentration
IS highest in specific types of ore deposits, from which it is commercially extracted.

Table 2: Abundance of Rhenium in Various Geological Environments

Environment Estimated Abundance Reference
Earth's Continental Crust <1 ppb [4]
Earth's Crust (general) 0.001 ppm (1 ppb) [10]
Upper Crustal Rocks (average) 0.39 ppb [11]
Granites 0.22 - 0.56 ppb [11]

| Basalts | 0.5 - 1.5 ppb |[11] |

Geological Sources of Rhenium

The vast majority of the world's rhenium is not mined from primary ores but is recovered as a
byproduct from the processing of molybdenum and copper ores.[1][3][12] The primary
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geological sources are porphyry copper deposits, with sediment-hosted stratabound copper
deposits also contributing significantly.[2][13]

Porphyry Copper Deposits

Porphyry copper deposits are the world's most significant source of rhenium.[2][3] These
large, low-grade deposits are formed from hydrothermal fluids associated with magmatic
intrusions. In these systems, rhenium is primarily hosted within the mineral molybdenite
(Mo0S2), where it substitutes for molybdenum.[2][5] The concentration of rhenium in
molybdenite from these deposits can vary by orders of magnitude, ranging from hundreds to
several thousand parts per million (ppm).[2][14]

Continental-arc porphyry copper-(molybdenum-gold) deposits supply most of the world's
rhenium.[2] Major rhenium-producing regions with these types of deposits include Chile, the
United States, Peru, and Mexico.[2][12] Chile is the world's leading producer of rhenium, a
direct result of its massive porphyry copper mining operations.[1][2]

Sediment-Hosted Stratabound Copper Deposits

A smaller but still significant portion of global rhenium production comes from sediment-hosted
stratabound copper deposits.[2][15] Notable examples include the Kupferschiefer deposits in
Poland and sandstone-hosted deposits in Kazakhstan.[2][15] In these deposits, rhenium is
associated with copper sulfide minerals, and its residence site is not as well understood as in
porphyry systems.[5][13]

Other Occurrences

Rhenium can also be found in other geological settings, though these are not typically of
commercial importance for primary extraction. Rhenium is most enriched in molybdenites from
volcanic sublimates, which can have exceptionally high concentrations.[14] It is also found in
trace amounts in minerals such as columbite and tantalite.[3]

Table 3: Rhenium Concentration in Molybdenite from Various Deposit Types
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Geological Deposit

Geometric Mean Re

Range of Re

T Concentration in Concentration in Reference
e
ol Molybdenite (ppm) Molybdenite (ppm)
Volcanic
. 23,800 - [14]
Sublimates
Porphyry Cu Deposits 470 100 - 3,000 [14]
Porphyry Cu-Au
P 3./y 430 - [14]
Deposits
Skarn Fe and Au
_ 540 - 560 - [14]
Deposits
Arc-Related Porphyr
_ Py <150
Mo Deposits
Climax-Type Porphyry
] - <35
Mo Deposits
Greisens 1 - [14]

| Quartz Vein-Hosted W-Sn Deposits | 2 | - |[14] |

© 2025 BenchChem. All rights reserved.

4/11 Tech Support


https://www.researchgate.net/publication/337038137_Rhenium_in_Molybdenite_a_Database_Approach_to_Identifying_Geochemical_Controls_on_the_Distribution_of_a_Critical_Element
https://www.researchgate.net/publication/337038137_Rhenium_in_Molybdenite_a_Database_Approach_to_Identifying_Geochemical_Controls_on_the_Distribution_of_a_Critical_Element
https://www.researchgate.net/publication/337038137_Rhenium_in_Molybdenite_a_Database_Approach_to_Identifying_Geochemical_Controls_on_the_Distribution_of_a_Critical_Element
https://www.researchgate.net/publication/337038137_Rhenium_in_Molybdenite_a_Database_Approach_to_Identifying_Geochemical_Controls_on_the_Distribution_of_a_Critical_Element
https://www.researchgate.net/publication/337038137_Rhenium_in_Molybdenite_a_Database_Approach_to_Identifying_Geochemical_Controls_on_the_Distribution_of_a_Critical_Element
https://www.researchgate.net/publication/337038137_Rhenium_in_Molybdenite_a_Database_Approach_to_Identifying_Geochemical_Controls_on_the_Distribution_of_a_Critical_Element
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1218776?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

Mantle/Crustal Magma Source Sedimentary Basin

Diagenetic/Hydrothermal Processes

ooling & Crystallization

———————— ! TTT T ==
(// Sediment-Hosted \\\)
e T e
luid Circulation & Precipitation
(:::%:);p—h;;y—(_:;;[;(;r—lj_e—p;;i:::) Mineralization
rimary Host Mineral

\J
Rhenium-bearing Molybdenite Re-associated
Mo,Re)S:2 Cu-Sulfides
Click to download full resolution via product page

Caption: Geological pathways leading to the concentration of Rhenium in major ore deposit
types.

Extraction and Recovery Workflow

Rhenium is recovered almost exclusively as a byproduct.[3] In porphyry copper operations,
molybdenite is first separated from copper sulfide ores. The resulting molybdenite concentrate,
containing ppm levels of rhenium, is then roasted. During roasting, rhenium volatilizes into
rhenium heptoxide (Re207), which is captured in the flue gas scrubbing systems.[2][5][16] The
captured rhenium is then processed through hydrometallurgical techniques, such as solvent
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extraction or ion exchange, to produce a high-purity ammonium perrhenate (NH4ReOa) salt,
which is the primary commercial form of rhenium.[5][16]

Porphyry Cu-Mo Ore

roth Flotation

Roasting
(>600°C)

Rhenium-rich Leachate
(HReOa solution)

e —
Solvent Extraction or
lon Exchange

Precipitation with NHs

Ammonium Perrhenate

(NH2ReO4)
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Caption: Generalized workflow for the extraction and recovery of Rhenium from molybdenite
concentrate.

Experimental Protocols for Rhenium Quantification

Accurately determining the ultra-trace concentrations of rhenium in geological samples
requires highly sensitive analytical techniques.[17] Mass spectrometry-based methods are
standard, with Multi-Collector Inductively Coupled Plasma Mass Spectrometry (MC-ICP-MS)
and Negative Thermal lonization Mass Spectrometry (N-TIMS) being the most effective.[17]
The following protocol outlines a common method for Re determination using isotope dilution
and MC-ICP-MS.

Detailed Methodology: Isotope Dilution MC-ICP-MS

This method is designed for the precise and accurate quantification of rhenium in complex
geological matrices like rocks and ores.[18][19]

1. Sample Preparation and Spiking:

o A precise mass of the powdered geological sample (e.g., 1-2 grams) is weighed into a Carius
tube (a heavy-walled, sealed glass tube).

» A known amount of an isotopically enriched spike solution (typically 85Re) is added to the
sample. This is the core of the isotope dilution technique, which allows for highly accurate
concentration measurements.[11]

2. Digestion:

o The sample and spike are digested in the sealed Carius tube with a mixture of concentrated
acids (e.g., reverse aqua regia: HCI-HNO3).[18][19]

e The tube is heated in an oven at a high temperature (e.g., 220-240°C) for an extended
period (e.g., 12-24 hours) to ensure complete sample dissolution and equilibration between
the sample's natural rhenium and the isotopic spike.

3. Osmium Separation (if required):
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If Osmium (Os) analysis is also being performed for Re-Os geochronology, Os is separated
first. It is converted to the volatile OsO4 and removed via distillation.[18] The remaining
solution contains the rhenium.

. Desilicification and Matrix Removal:

After Os distillation, the remaining sample solution is treated with hydrofluoric acid (HF) to
remove silicate minerals, which constitute the bulk of many rock samples.[18]

The sample is then redissolved in an acid medium (e.g., 1.2 M HCI).[18]

. Chromatographic Separation:

The sample solution is loaded onto an anion-exchange resin column.[18][19]

Matrix elements and interferences are washed from the column using specific acids.

Rhenium is selectively eluted from the column using a different acid, typically nitric acid
(e.g., 0.75 M HNO:3), resulting in a purified rhenium fraction.[18]

. Mass Spectrometric Analysis:

The purified rhenium solution is introduced into a Multi-Collector Inductively Coupled
Plasma Mass Spectrometer (MC-ICP-MS).

The instrument measures the isotopic ratios of rhenium (e.g., 18°Re/1®’Re) in the sample-
spike mixture with high precision.

The concentration of rhenium in the original sample is calculated from the measured isotope
ratio, the known amount and composition of the spike added, and the initial sample mass.

. Quality Control:

Procedural blanks (reagents processed without a sample) are analyzed to quantify any
rhenium contamination introduced during the procedure.[18]

Certified Reference Materials (CRMs) with known rhenium concentrations are analyzed
alongside the samples to validate the accuracy and precision of the method.[17][18]
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Caption: Analytical workflow for the determination of Rhenium in geological samples via ID-
MC-ICP-MS.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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